Cas no 66546-91-6 (2-Cyano-2-propylpentanoic acid)
66546-91-6 structure
Product Name:2-Cyano-2-propylpentanoic acid
CAS No:66546-91-6
MF:C9H15NO2
MW:169.220902681351
CID:2796038
PubChem ID:21896472
Update Time:2025-04-21
2-Cyano-2-propylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL4734754
- AKOS010824048
- di-n-propyl cyanacetic acid
- 2-Cyano-2-propylpentanoic acid
- DTXSID30619629
- UZRGQIZTJOPZGE-UHFFFAOYSA-N
- 66546-91-6
- Pentanoic acid, 2-cyano-2-propyl-
-
- Inchi: 1S/C9H15NO2/c1-3-5-9(7-10,6-4-2)8(11)12/h3-6H2,1-2H3,(H,11,12)
- InChI Key: UZRGQIZTJOPZGE-UHFFFAOYSA-N
- SMILES: OC(C(C#N)(CCC)CCC)=O
Computed Properties
- Exact Mass: 169.110278721Da
- Monoisotopic Mass: 169.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1Ų
2-Cyano-2-propylpentanoic acid Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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